Cas no 1214346-62-9 (4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214346-62-9
• MF: C₁₂H₇F₃N₂O₂
• MW: 268.191393136978
• CID: 4984848
• Update Time: 2025-06-09

4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitro-4-(trifluoromethyl)phenyl)pyridine
• 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H7F3N2O2/c13-12(14,15)10-2-1-9(7-11(10)17(18)19)8-3-5-16-6-4-8/h1-7H
• InChI Key： NHFNCJQDKIJUII-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CN=CC=2)=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7

Additional information on 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine (CAS No. 1214346-62-9)

4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine (CAS No. 1214346-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique nitro and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a pyridine ring linked to a phenyl group, offers versatile reactivity, making it valuable for applications in drug discovery and agrochemical development.

In recent years, the demand for fluorinated compounds like 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its potential role in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's nitro group also makes it a candidate for photocatalysis studies, a hot topic in sustainable chemistry.

The synthesis of CAS No. 1214346-62-9 typically involves multi-step organic reactions, including cross-coupling and nitration processes. Its purity and yield are critical for downstream applications, driving innovations in green chemistry and flow reactor technology. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control, addressing the industry's emphasis on reproducibility and safety.

From an industrial perspective, 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine is often discussed in forums related to high-value intermediates and custom synthesis. Companies specializing in contract research frequently highlight its utility in structure-activity relationship (SAR) studies, a key area for drug optimization. Additionally, its relevance to electronic materials—such as OLEDs and semiconductors—has sparked interest among material scientists exploring next-generation devices.

Environmental and regulatory considerations are also pivotal. While CAS No. 1214346-62-9 is not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP). The compound's biodegradability and ecotoxicity profiles are under scrutiny, reflecting broader trends in sustainable chemical design. This aligns with frequent search queries like "eco-friendly fluorinated compounds" and "green synthesis of nitroaromatics."

In summary, 4-(3-Nitro-4-(trifluoromethyl)phenyl)pyridine represents a convergence of pharmaceutical innovation, materials science, and sustainability. Its multifaceted applications and research-driven demand underscore its importance in modern chemistry. For researchers and industry professionals, staying updated on its synthetic routes, applications, and safety protocols is essential to leveraging its full potential.